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Compound of Interest

5-Amino-3-bromo-2-
Compound Name: »
methoxypyridine

Cat. No.: B021951

An In-depth Technical Guide to 5-Amino-3-bromo-2-methoxypyridine (CAS: 53242-18-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of 5-Amino-3-bromo-2-
methoxypyridine, a key heterocyclic building block in modern synthetic chemistry. With the
CAS number 53242-18-5, this compound is a versatile intermediate utilized in the development
of novel pharmaceutical agents and agrochemicals.[1][2] Its unique trifunctional structure,
featuring amino, bromo, and methoxy groups on a pyridine scaffold, offers multiple reaction
sites for constructing complex molecular architectures. This guide covers its physicochemical
properties, reactivity, representative experimental protocols, and safety information, serving as
a critical resource for professionals in medicinal chemistry and related fields.

Introduction

5-Amino-3-bromo-2-methoxypyridine is a substituted pyridine derivative of significant
interest to the chemical research community. The pyridine ring is a privileged scaffold in drug
discovery, present in numerous approved therapeutic agents. The strategic placement of a
bromine atom at the 3-position, an amino group at the 5-position, and a methoxy group at the
2-position makes this compound an ideal substrate for a variety of chemical transformations.
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The bromine atom serves as a versatile handle for metal-catalyzed cross-coupling reactions,
enabling the formation of carbon-carbon and carbon-heteroatom bonds.[1] The amino group
provides a site for amidation, diazotization, or other nucleophilic reactions. This multi-functional
nature allows for the systematic elaboration of the pyridine core to generate libraries of novel
compounds for biological screening. Consequently, it is frequently employed in the synthesis of
potential therapeutic agents, particularly in the fields of oncology and neurology.[1]

Physicochemical and Spectroscopic Data

The fundamental properties of 5-Amino-3-bromo-2-methoxypyridine are summarized below.

hvsical and Chemical :

Property Value Source(s)
CAS Number 53242-18-5 [3]
Molecular Formula CeH7BrN20 [3]
Molecular Weight 203.04 g/mol [3]

2-Methoxy-3-bromo-5-
Synonyms ] . [1]
aminopyridine

Purity Specification >98% (via HPLC)

Physical Form Solid

Solubility Slightly soluble in water [41[5]
Storage Conditions 0-8°C, store under inert gas [1]

Spectroscopic Data

Experimental spectroscopic data for this specific compound is not readily available in public
databases. The following table provides predicted *H and 3C NMR chemical shifts based on its
chemical structure. These values are for estimation purposes and must be confirmed via
experimental analysis.
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Spectrum Predicted Chemical Shifts (ppm)

6 7.5-7.7 (d, 1H), H at C4; 8 6.8-7.0 (d, 1H), H at
1H NMR C6; 5 4.0-4.2 (br s, 2H), -NHz protons; & 3.8-4.0
(s, 3H), -OCHs protons.

0 ~155-160, C2 (-OCHs); 6 ~100-105, C3 (-Br);
13C NMR 0 ~135-140, C4; 6 ~130-135, C5 (-NH2); o
~115-120, C6.

Synthesis and Reactivity
Synthesis

A definitive, published synthesis protocol for 5-Amino-3-bromo-2-methoxypyridine is not
readily available. However, a plausible multi-step synthetic route can be conceptualized starting
from 2-methoxypyridine, involving sequential nitration, bromination, and reduction of the nitro
group. The precise order and conditions of these steps would require experimental optimization
to achieve the desired isomer.

Reactivity and Applications

The reactivity of 5-Amino-3-bromo-2-methoxypyridine is dictated by its three functional
groups, making it a valuable building block.

» Pharmaceutical Development: It serves as a crucial intermediate in synthesizing complex
molecules targeting neurological disorders and for use in oncology research.[1]

e Agrochemicals: The compound is used in formulating new and more effective pesticides and
herbicides.[1]

o Material Science: It has potential applications in the development of novel materials like
conducting polymers and organic light-emitting diodes (OLEDS).[1]

The primary utility stems from the C-Br bond, which is highly amenable to palladium-catalyzed
cross-coupling reactions.
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Reactivity Profile

5-Amino-3-bromo-2-methoxypyridine

R-B(OH)2 R2NH [Terminal Alkyne

i +
Pd Catalyst, Base Pd Catalyst, Base Pd/Cu Catalysts, Base Acyl Chloride or NaNO2/H

Reaction Types
A/ A4 w A/

Suzuki-Miyaura Coupling Buchwald-Hartwig Amination Sonogashira Coupling Amide Coupling / Diazotization
(C-C Bond Formation) (C-N Bond Formation) (C-C Bond Formation) (Amine Reactivity)

v Products / Applications

\ 4 \ 4 A
' Biaryl Pyridines ' ( . - ] ( - ] ( . . - j
(e.g., Kinase Inhibitors) Aryl-amino Pyridines Alkynyl Pyridines Functionalized Pyridines

Click to download full resolution via product page

Caption: Reactivity map of 5-Amino-3-bromo-2-methoxypyridine.

Experimental Protocols

While no protocols starting with the exact target compound are published, the following is a
detailed, representative procedure for a Suzuki-Miyaura cross-coupling reaction, adapted from
established methodologies for structurally similar bromopyridines.[6] This protocol serves as a
robust starting point for researchers.

Representative Protocol: Suzuki-Miyaura Coupling

Objective: To synthesize a 3-aryl-5-amino-2-methoxypyridine derivative via a palladium-
catalyzed cross-coupling reaction.
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Materials:

5-Amino-3-bromo-2-methoxypyridine (1.0 equiv)

Arylboronic acid (1.1 - 1.5 equiv)

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)4] (2-5 mol%)

Potassium phosphate (KsPOa) or Sodium Carbonate (NazCOs) (2.0 - 3.0 equiv)
Anhydrous 1,4-Dioxane

Deionized Water

Ethyl Acetate (for extraction)

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSOa4) or Sodium Sulfate (Naz2S0a)

Procedure:

Reaction Setup: To an oven-dried Schlenk flask, add 5-Amino-3-bromo-2-
methoxypyridine, the arylboronic acid, and the base (K3zPOa).

Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas
(Argon or Nitrogen) three times.

Catalyst and Solvent Addition: Under a positive pressure of inert gas, add the palladium
catalyst [Pd(PPhs)4]. Subsequently, add the anhydrous 1,4-dioxane and water (typically a 4:1
to 5:1 ratio of dioxane:water) via syringe.

Degassing: Degas the resulting mixture by bubbling the inert gas through the solution for 15-
20 minutes.

Reaction: Immerse the flask in a preheated oil bath at 85-95°C and stir vigorously for 12-24
hours.
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Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS
until the starting material is consumed.

Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture
with ethyl acetate (50 mL) and filter through a pad of Celite to remove the catalyst.

Extraction: Transfer the filtrate to a separatory funnel. Wash with water (2 x 30 mL) and then
with brine (30 mL).

Drying and Concentration: Dry the organic layer over anhydrous MgSOu, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude residue by flash column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure
product.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratqry

Check Availability & Pricing

Start: Reagent Assembly

1. Combine Bromopyridine,
Arylboronic Acid, & Base
in Schlenk Flask

2. Evacuate & Backfill
with Inert Gas (3x)
3. Add Pd Catalyst
& Solvents (Dioxane/Hz20)

:

4. Degas Mixture

5. Heat at 85-95°C
(12-24h)

:

6. Cool, Dilute with EtOAc,
& Filter

:

7. Aqueous Extraction
(H20 & Brine)

:

9. Purify via Column
Chromatography

Final Product

(S—il:\ﬂidr:zg;—sbl?grl\(wo— ( Chemical Synthesis ] »| Novel Compound
2-methoxypyridine) (e.g., Suzuki Coupling) Library Generation

8. Dry Organlc Layer
& Concentrate

High-Throughput
Biological Screening
(e.g., Kinase Assays)

Hit Identification &
Lead Optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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